Thieno[2,3-b]pyridine-3-sulfonyl chloride

• Molecular Formula: C7H4ClNO2S2
• Molecular Weight: 233.7 g/mol
• IUPAC Name: thieno[2,3-b]pyridine-3-sulfonyl chloride
• InChI: InChI=1S/C7H4ClNO2S2/c8-13(10,11)6-4-12-7-5(6)2-1-3-9-7/h1-4H
• InChI Key: ZGTUWBGVKYIDBX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N=C1)SC=C2S(=O)(=O)Cl

Description

Thieno[2,3-b]pyridine-3-sulfonyl chloride is a useful research compound. Its molecular formula is C7H4ClNO2S2 and its molecular weight is 233.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of thieno[2,3-b]pyridine (0.70 g, 5.2 mmoles), prepared as described in Example 1(A), in chlorosulfonic acid, (7 ml) was heated to 100° C. for 15 minutes, then cooled to ambient temperature and added to ice (100 ml). The pH of the aqueous phase as adjusted to 8 with sat. NaHCO3, then extracted with CHCl3 (2×125 ml). The organic phase was dried (MgSO4), filtered and concentrated to collect 0.95 g (78%) of the title compound as a tan solid.

Synthesis routes and methods II

Procedure details

A solution of thieno[2,3-b]pyridine (0.70 g, 5.2 mmoles), prepared as described in Example 1 (A), in chlorosulfonic acid, (7 ml) was heated to 100° C. for 15 minutes, then cooled to ambient temperature and added to ice (100 ml). The pH of the aqueous phase as adjusted to 8 with sat. NaHCO3, then extracted with CHCl3 (2×125 ml). The organic phase was dried (MgSO4), filtered and concentrated to collect 0.95 g (78%) of the title compound as a tan solid.